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Compound of Interest

Compound Name: Perylen-1-amine

Cat. No.: B1611252

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Perylen-1-amine and
its derivatives as highly effective interfacial layers in the fabrication of organic solar cells
(OSCs). The unique electronic and morphological properties of these compounds contribute
significantly to enhancing device performance, including power conversion efficiency (PCE),
open-circuit voltage (Voc), short-circuit current density (Jsc), and fill factor (FF).

Perylene-based molecules, particularly perylene diimides (PDIs), are renowned for their
excellent photochemical and thermal stability.[1][2] The functionalization of the perylene core,
especially with amine groups, allows for the fine-tuning of their energy levels and interfacial
properties, making them ideal candidates for both hole transport layers (HTLs) and cathode
interfacial materials (CIMs).[1][2][3][4]

Key Applications and Advantages:

o Enhanced Charge Extraction and Transport: Amine-functionalized perylene derivatives can
effectively reduce the work function of electrodes, facilitating more efficient charge carrier
extraction and transport.[3] This leads to a reduction in series resistance and an overall
improvement in device performance.[5][6]

o Improved Interfacial Contact: These materials can form a favorable interface with the active
layer, promoting better physical contact and reducing non-radiative recombination at the
interface.[3]
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 Increased Device Stability: The inherent stability of the perylene core, combined with

appropriate functionalization, can contribute to the long-term operational stability of organic

solar cells.[3]

» Versatility in Device Architecture: Perylen-1-amine and its derivatives have been

successfully incorporated into various OSC architectures, including both conventional and

inverted device structures, demonstrating their versatility.

Quantitative Performance Data

The following table summarizes the performance of organic solar cells incorporating different

amine-functionalized perylene derivatives as interfacial layers.

. Perylen
Device Jsc
. Referen
Architec . . Role Voc (V) (mAlcm?  FF (%) PCE (%)
Derivati ce
ture )
ve
Cathode
PM6:Y6 PDINN 0.850 25.42 78.59 17.23 [4]
Interlayer
Cathode
PM6:Y6 PDIN-OH - - 17.51 [3]
Interlayer
D18:L8- Cathode
PDIN-OH - - 19.36 [3]
BO Interlayer
ZnPc/C6 PTCDI- Interfacia
- - 2.5 [5][6]
0 C6 | Layer

Experimental Protocols
Protocol 1: Synthesis of N,N-dimethylperylen-1-amine

This protocol is based on the anionic cyclodehydrogenation method.[7]

Materials:

e N-substituted 2-binapthyl derivative
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Potassium metal

1,2-dimethoxyethane (DME)

Ethyl acetate

Hexane

Magnesium sulfate (MgSO4)

Procedure:

In a glovebox, dissolve the N-substituted 2-binapthyl derivative in anhydrous 1,2-
dimethoxyethane.

Add an excess of potassium metal to the solution at room temperature under an inert
atmosphere.

Stir the reaction mixture until the starting material is consumed (monitor by TLC).
Quench the reaction by carefully adding ethyl acetate.

Extract the organic phase with water.

Wash the combined organic layers with water and dry over anhydrous MgSO4.
Filter the solution and concentrate the filtrate under reduced pressure.

Purify the crude product by column chromatography using a hexane/ethyl acetate solvent
system to yield N,N-dimethylperylen-1-amine.

Protocol 2: Fabrication of an Inverted Organic Solar Cell
with a Perylene-based Cathode Interfacial Layer

This protocol describes a general procedure for fabricating an inverted organic solar cell using

an amine-functionalized perylene derivative as a cathode interfacial layer.

Materials:
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e Indium tin oxide (ITO)-coated glass substrates

e Hole transport layer material solution (e.g., PTAA in an organic solvent)[8]

» Active layer solution (e.g., PM6:Y6 in chloroform)[4]

o Amine-functionalized perylene derivative solution (e.g., PDINN in methanol)[4]
o Metal for top electrode (e.g., Silver, Ag)

e Solvents for cleaning and solution preparation

Procedure:

o Substrate Cleaning: Sequentially clean the ITO-coated glass substrates by ultrasonication in
detergent, deionized water, acetone, and isopropanol. Dry the substrates with a nitrogen
stream and treat with UV-ozone for 15 minutes.

e Hole Transport Layer (HTL) Deposition: Spin-coat the HTL solution onto the cleaned ITO
substrates. Anneal the substrates at the optimized temperature and time.

o Active Layer Deposition: Transfer the substrates into a nitrogen-filled glovebox. Spin-coat the
active layer solution on top of the HTL. Anneal the films at the optimized temperature.

o Cathode Interfacial Layer (CIL) Deposition: Spin-coat the amine-functionalized perylene
derivative solution on top of the active layer.

» Top Electrode Deposition: Deposit the metal top electrode (e.g., 100 nm of Ag) by thermal
evaporation under high vacuum (< 1 x 10-6 Torr).

» Device Encapsulation: Encapsulate the devices to protect them from air and moisture before
testing.

Visualized Workflows
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Protocol 1: Synthesis of N,N-dimethylperylen-1-amine Protocol 2: Organic Solar Cell Fabrication

[ Dissolve N-substituted 2-binapthyl in DME ] [Clean ITO Substrate ]

' '

[ Add excess Potassium metal j [ Deposit Hole Transport Layer (e.g., PTAA) j

' '

[Stir at room temperaturej [ Deposit Active Layer (e.g., PM6:Y6) ]

[ Quench with ethyl acetate ] [ Deposit Cathode Interfacial Layer (e.g., PDINN) ]
Extract with water [ Deposit Top Electrode (e.g., Ag) j
Dry over MgSO4 [ Encapsulate Device ]

[ Purify by column chromatographyj Finished Organic Solar Cell

N,N-dimethylperylen-1-amine
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Caption: Workflow for the synthesis of N,N-dimethylperylen-1-amine and its use in organic
solar cell fabrication.
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Caption: Charge generation and transport pathway in an inverted organic solar cell with a
perylene-based interfacial layer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1611252#perylen-1-amine-in-organic-solar-cell-
fabrication]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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